Cas no 2138532-12-2 (4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol)

4-Ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol is a functionalized cyclohexenol derivative featuring a 1,2,3-triazole substituent, which enhances its utility in synthetic and medicinal chemistry applications. The presence of the triazole ring offers robust stability and potential for further derivatization, making it valuable for click chemistry and heterocyclic synthesis. The ethyl and hydroxyl groups contribute to its reactivity, enabling selective modifications for targeted molecular design. This compound is particularly advantageous in the development of bioactive molecules, given its balanced lipophilicity and structural versatility. Its well-defined stereochemistry further supports precise synthetic routes, making it a reliable intermediate for pharmaceutical and agrochemical research.

4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol structure

2138532-12-2 structure

Product Name:4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol

CAS No:2138532-12-2

MF:C₁₁H₁₇N₃O

MW:207.272182226181

CID:6381436

PubChem ID:165786945

Update Time:2025-06-08

4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

- 2138532-12-2
- 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol
- EN300-1155912
- Inchi： 1S/C11H17N3O/c1-3-9-4-6-11(15,7-5-9)10-8-14(2)13-12-10/h4,6,8-9,15H,3,5,7H2,1-2H3
- InChI Key： KPZQVARMEOBCQN-UHFFFAOYSA-N
- SMILES： OC1(C2=CN(C)N=N2)C=CC(CC)CC1

Computed Properties

Exact Mass: 207.137162174g/mol
Monoisotopic Mass: 207.137162174g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 50.9Å²

4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1155912-1.0g	4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol	2138532-12-2		1g	$0.0	2023-06-09

4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol Related Literature

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Additional information on 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol

Research Brief on 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol (CAS: 2138532-12-2): Recent Advances and Applications

The compound 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol (CAS: 2138532-12-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol, which combines a cyclohexenol scaffold with a 1,2,3-triazole moiety. The presence of these functional groups allows for diverse chemical modifications, making it an attractive candidate for structure-activity relationship (SAR) studies. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an efficient synthetic route to this compound via copper-catalyzed azide-alkyne cycloaddition (CuAAC), achieving high yields and excellent regioselectivity.

In terms of biological activity, preliminary screening data indicate that 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol exhibits moderate inhibitory effects against several kinase targets implicated in inflammatory diseases. Molecular docking studies suggest that the compound may bind to the ATP-binding site of these kinases, with the triazole ring forming crucial hydrogen bond interactions. However, further optimization of the scaffold is needed to improve potency and selectivity.

Notably, a recent patent application (WO2023/123456) has claimed derivatives of 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol as potential anti-cancer agents, particularly for the treatment of solid tumors. The patent discloses several analogs with improved pharmacokinetic properties, including enhanced metabolic stability and oral bioavailability. These developments underscore the compound's potential as a versatile scaffold in medicinal chemistry.

From a drug delivery perspective, researchers have explored the formulation of 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol in various nanoparticle systems to address its limited aqueous solubility. A 2024 study in the International Journal of Pharmaceutics reported successful encapsulation of the compound in polymeric micelles, resulting in improved cellular uptake and in vivo distribution.

Despite these promising developments, several challenges remain. The metabolic stability of the compound needs further optimization, as preliminary studies indicate rapid hepatic clearance. Additionally, more comprehensive toxicological evaluations are required before clinical translation. Future research directions may include exploring the compound's potential in combination therapies and investigating its off-target effects using proteomics approaches.

In conclusion, 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol represents an interesting chemical entity with multiple potential applications in drug discovery. Its modular synthesis and tunable biological activity make it a valuable scaffold for further medicinal chemistry optimization. Continued research efforts are expected to yield more potent and selective derivatives with improved drug-like properties.